Cas no 31857-42-8 (Cyclobuta[1,2-c:4,3-c']dipyridine)

Cyclobuta[1,2-c:4,3-c']dipyridine structure
31857-42-8 structure
Product Name:Cyclobuta[1,2-c:4,3-c']dipyridine
CAS No:31857-42-8
MF:C10H6N2
MW:154.168041706085
CID:316159
PubChem ID:141663
Update Time:2025-04-19

Cyclobuta[1,2-c:4,3-c']dipyridine Chemical and Physical Properties

Names and Identifiers

    • Cyclobuta[1,2-c:4,3-c']dipyridine
    • 2,7-Diazabiphenylene
    • Cyclobuta[1,2-c:4,3-c']dipyridine(8CI,9CI)
    • Cyclobuta(1,2-c:4,3-c')dipyridine
    • DTXSID60185721
    • 4,11-diazatricyclo[6.4.0.02,7]dodeca-1,3,5,7,9,11-hexaene
    • 31857-42-8
    • AKOS006278548
    • Inchi: 1S/C10H6N2/c1-3-11-5-9-7(1)8-2-4-12-6-10(8)9/h1-6H
    • InChI Key: XSEAJJVPPADKGN-UHFFFAOYSA-N
    • SMILES: N1C=CC2C(C=1)=C1C=NC=CC=21

Computed Properties

  • Exact Mass: 154.05318
  • Monoisotopic Mass: 154.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 504.2°Cat760mmHg
  • Flash Point: 251.8°C
  • Refractive Index: 1.735
  • PSA: 24.72
  • LogP: 1.36400

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